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Compound of Interest

Compound Name: Nibroxane

Cat. No.: B1678675

This guide provides critical safety and logistical information for the handling and disposal of
Nibroxane, a product containing a significant concentration of 1,4-Dioxane. Adherence to
these procedures is essential for ensuring the safety of all laboratory personnel.

Understanding the Hazards

Nibroxane's primary component, 1,4-Dioxane, is a flammable liquid and vapor that may form
explosive peroxides, especially when containers have been opened and stored.[1][2] It is
crucial to date containers upon opening and periodically test for the presence of peroxides.[1]
[2] This substance is also a suspected carcinogen and can cause serious eye irritation, skin
irritation, and respiratory tract irritation.[1][2]

Key Physical and Chemical Properties:
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Property Value
Flash Point 12 °C / 53.6 °F[1]
Boiling Point 101 °C/213.8 °F @ 760 mmHg[1]

Autoignition Temperature

355 °C / 671 °F[1]

Flammability Limits (in air)

Lower: 2%, Upper: 22%[1]

Vapor Pressure

29 mmHg @ 20 °C[2]

Vapor Density

3.0 (Air = 1.0)[2]

Specific Gravity

1.034[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Nibroxane.

The following provides a detailed breakdown of required PPE.

2.1. Eye and Face Protection:

o Requirement: Wear chemical safety goggles and a face shield.

o Rationale: Protects against splashes and vapors that can cause severe eye irritation.

Standard safety glasses are not sufficient.

2.2. Skin and Body Protection:

e Gloves:

o

resistance to 1,4-Dioxane.

o

[¢]

specific tasks and potential for exposure.

Recommended Material: Viton® or Butyl rubber gloves are recommended for their high

Inspection: Always inspect gloves for signs of degradation or punctures before use.

Glove Change Frequency: Establish a regular glove change schedule based on the
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o Protective Clothing:
o Wear a flame-retardant lab coat.
o For tasks with a high risk of splashing, an impervious apron or full-body suit is required.
o Ensure all skin is covered.

2.3. Respiratory Protection:

e When to Use: A NIOSH-approved respirator is required when working outside of a certified
chemical fume hood, when engineering controls are not sufficient to maintain exposure
below acceptable limits, or during spill cleanup.

o Type of Respirator: A full-facepiece respirator with organic vapor cartridges is recommended.
A self-contained breathing apparatus (SCBA) is necessary for emergency situations.[1]

Operational Plan: Handling and Storage

3.1. Engineering Controls:

 All handling of Nibroxane must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]
» All metal equipment used in handling must be grounded to prevent static discharge.[1][2]

3.2. Safe Handling Practices:

Do not handle until all safety precautions have been read and understood.[1][2]

Avoid breathing mists, vapors, or spray.[1][2]

Prevent contact with skin, eyes, and clothing.[1][2]

Use only non-sparking tools.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces.[1][2]
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e Wash hands thoroughly after handling.[1]

3.3. Storage:

o Store in a cool, well-ventilated, flammables-designated area.

o Keep containers tightly closed and store locked up.[1][2]

» Containers should be dated upon opening and periodically tested for peroxides.[1][2]
Disposal Plan

» Dispose of contents and container to an approved waste disposal plant.[1][2]

» Do not dispose of down the drain or into the environment.[2]

o Contaminated PPE and cleaning materials must also be disposed of as hazardous waste.

Emergency Procedures

» Spill: In case of a spill, evacuate the area immediately. Remove all sources of ignition.[1][2]
Use personal protective equipment, including respiratory protection.[1] Absorb the spill with
an inert material (e.g., sand, silica gel) and place it in a suitable, closed container for
disposal.[2]

o Fire: Use carbon dioxide, dry chemical, or foam for extinction.[1][2] Water may be ineffective
but can be used to cool closed containers.[1]

e First Aid:

[¢]

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[1]

[¢]

Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[1][2]

[¢]

Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing.
Call a poison center or doctor immediately.[2]
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o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[1]

PPE Workflow

The following diagram illustrates the correct sequence for donning and doffing Personal
Protective Equipment to minimize the risk of contamination.

(" DomningPPE | (  Doffing PPE )
( 1. Lab Coat) ' 1. Gloves '
A4 Y
2. Respirator) ( 2. Face Shield )
A4 Y
( 3. Safety Goggles ) ( 3. Safety Goggles )
A4 Y
( 4. Face Shield ) ( 4. Lab Coat
A4 Y
(5. Gloves (over cuffs) ) ( 5. Respirator
- J
Y
6. Wash Hands
- J

Click to download full resolution via product page

PPE Donning and Doffing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1678675?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC615121000&productDescription=1+4-DIOXANE+ANHYD&vendorId=VN00033901&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC388418000&productDescription=BROMINE-1%2C4-DIOXANE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1678675#personal-protective-equipment-for-handling-nibroxane
https://www.benchchem.com/product/b1678675#personal-protective-equipment-for-handling-nibroxane
https://www.benchchem.com/product/b1678675#personal-protective-equipment-for-handling-nibroxane
https://www.benchchem.com/product/b1678675#personal-protective-equipment-for-handling-nibroxane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

